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Compound of Interest

Compound Name:
4-(3,5-

Difluorophenyl)cyclohexanone

Cat. No.: B175172 Get Quote

Essential Safety and Handling Guide for 4-(3,5-
Difluorophenyl)cyclohexanone
Disclaimer: The following guidance is based on general knowledge of handling aromatic

ketones and fluorinated organic compounds due to the absence of a comprehensive Safety

Data Sheet (SDS) for 4-(3,5-Difluorophenyl)cyclohexanone. It is imperative to consult a

certified safety professional and obtain a complete SDS from your supplier before handling this

chemical.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with 4-(3,5-Difluorophenyl)cyclohexanone
(CAS No. 156265-95-1). The procedural guidance herein is intended to supplement, not

replace, institutional safety protocols and professional judgment.

Immediate Safety and Hazard Information
While a detailed hazard profile for 4-(3,5-Difluorophenyl)cyclohexanone is not readily

available, the substance should be handled with caution, assuming it may possess hazards

associated with its chemical class. Based on the structure, potential hazards may include:

Skin and Eye Irritation: Similar to other ketones, it may cause skin irritation and serious eye

damage.[1][2][3]
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Respiratory Tract Irritation: Inhalation may cause respiratory irritation.[1][3]

Harmful if Swallowed, Inhaled, or in Contact with Skin: Cyclohexanone, a related compound,

is harmful through these routes of exposure.[1][2][3]

Flammability: Many ketones are flammable liquids.[1][3][4] The flashpoint of 4-

Phenylcyclohexanone is >100°C, suggesting the difluorinated analog may have a relatively

high flashpoint but should still be kept away from ignition sources.[5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 4-(3,5-
Difluorophenyl)cyclohexanone.
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PPE Category Recommended Equipment Justification

Eye and Face

Chemical safety goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn in

addition to goggles when there

is a risk of splashing.

Protects against potential eye

irritation and serious eye

damage from splashes.[1][5]

Hand

Chemical-resistant gloves.

Polyvinyl alcohol (PVA), Butyl,

or Viton™ gloves are

recommended for handling

ketones and aromatic

compounds.[6][7][8][9] Nitrile

gloves may offer limited

protection and should be

avoided for prolonged contact

with ketones.[10]

Provides protection against

skin contact, which may cause

irritation.[1] The choice of

glove material should be

based on the specific solvent

used and the duration of

handling. Always check the

manufacturer's glove

compatibility data.

Body
A flame-retardant laboratory

coat.

Protects against splashes and

potential flammability.

Respiratory

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or for large spills, a

NIOSH-approved respirator

with organic vapor cartridges

may be necessary.

Minimizes inhalation of vapors,

which may be harmful and

cause respiratory irritation.[1]

[2][3]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 4-(3,5-Difluorophenyl)cyclohexanone in a well-ventilated area, such as a

certified chemical fume hood.[11]
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Use explosion-proof electrical and ventilating equipment if the compound is determined to be

flammable.[2][4]

Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and reagents.

Dispensing: If the compound is a solid, handle it as a powder to avoid dust formation.[11] If it

is a liquid, dispense it carefully to avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

oil bath. Avoid open flames.

Static Discharge: Take precautionary measures against static discharge, especially when

handling larger quantities.[2][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
Waste Characterization:

4-(3,5-Difluorophenyl)cyclohexanone waste should be considered hazardous unless

determined otherwise by a qualified professional.

Disposal Procedure:

Collection: Collect all waste containing this compound in a designated, properly labeled, and

sealed container.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[12] Do not dispose of it down the drain or in regular trash.[13]

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[11] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[11] Seek immediate

medical attention.

Inhalation

Move the person to fresh air.[11] If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[11] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal.[4] For large spills, contact

your institution's environmental health and

safety department immediately.

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[11]

Wear self-contained breathing apparatus for

firefighting if necessary.[11]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of 4-(3,5-
Difluorophenyl)cyclohexanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.lookchem.com/sds156265-95-1.html
https://www.lookchem.com/sds156265-95-1.html
https://www.lookchem.com/sds156265-95-1.html
https://www.lookchem.com/sds156265-95-1.html
https://www.chemicals.co.uk/uploads/documents/44%20-%201728%20-%20SDS20370.pdf
https://www.lookchem.com/sds156265-95-1.html
https://www.lookchem.com/sds156265-95-1.html
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup Storage

Don PPE Setup Fume Hood Dispense Chemical Perform Reaction Decontaminate Glassware Segregate Waste Store Properly

Click to download full resolution via product page

Caption: Workflow for handling 4-(3,5-Difluorophenyl)cyclohexanone.
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Caption: Workflow for the disposal of 4-(3,5-Difluorophenyl)cyclohexanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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